Cas no 142-81-4 (Hexylamine Hydrochloride)

• Product Name: Hexylamine Hydrochloride
• CAS No: 142-81-4
• MF: C₆H₁₆ClN
• MW: 137.650940895081
• MDL: MFCD00043792
• CID: 161121
• PubChem ID: 87570579
• Update Time: 2025-06-08

Hexylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine,hydrochloride (1:1)
• Hexylamine Hydrochloride
• hexan-1-amine,hydrochloride
• Hexanamine hydrochloride
• Hexylamin,Hydrochlorid
• hexylammmonium chloride
• hexylammonium chloride
• n-hexylammonium chloride
• N-HEXYLAMINE HCL
• Nsc 210910
• HexylamineHCl
• Einecs 205-562-2
• TIMTEC-BB SBB008392
• 1-Hexanaminehydrochloride
• N-HEXYLAMINE HYDROCHLORIDE
• 1-AMINOHEXANE HYDROCHLORIDE
• 1-hexanamine,hydrochloride
• 1-Hexanamine, hydrochloride
• Hexylamine, hydrochloride
• 1-Hexanamine, hydrochloride (1:1)
• hexan-1-amine hydrochloride
• N-HEXYLAMINEHYDROCHLORIDE
• 1-hexylamine hydrochloride
• XKDUZXVNQOZCFC-UHFFFAOYSA-N
• SBB008392
• NSC210910
• hexan-1-amine;hydrochloride
• FT-0607347
• SCHEMBL1043684
• NSC-210910
• 248RZ7H7UT
• 1-Hexanamine,hydrochloride(1:1)
• MFCD00043792
• DTXSID2059722
• CS-0196786
• AKOS015844083
• 142-81-4
• F19564
• H0135
• AS-48168
• 5959-45-5
• DB-307597
• Aminohexane hydrochloride
• DB-042645

• MDL： MFCD00043792
• Inchi： 1S/C6H15N.ClH/c1-2-3-4-5-6-7;/h2-7H2,1H3;1H
• InChI Key： XKDUZXVNQOZCFC-UHFFFAOYSA-N
• SMILES： Cl.NCCCCCC

Computed Properties

• Exact Mass: 137.09700
• Monoisotopic Mass: 137.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless to yellow liquid; Fish like aroma
• Density: 0.77
• Melting Point: 221.0 to 225.0 deg-C
• Boiling Point: 131.8ºC
• Flash Point: 8.9 ºC
• Water Partition Coefficient: almost transparency
• PSA: 26.02000
• LogP: 3.02770

Hexylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22; S24/25; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on Hexylamine Hydrochloride

Hexylamine Hydrochloride (CAS No. 142-81-4): Applications and Recent Research Developments

Hexylamine Hydrochloride, chemically known as hexylamine hydrochloride with the CAS number CAS No. 142-81-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, a derivative of hexylamine, has garnered considerable attention due to its versatile applications in synthesizing various pharmacologically active molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in drug formulation and biochemical studies.

The molecular structure of hexylamine hydrochloride consists of a hexyl group attached to an amine functional group, which is further protonated to form the hydrochloride salt. This structural configuration imparts unique chemical properties that make it useful in multiple industrial and research applications. The compound's ability to act as a nucleophile and its stability under various reaction conditions have positioned it as a key reagent in organic synthesis.

In recent years, hexylamine hydrochloride has been extensively studied for its role in the development of novel therapeutic agents. One of the most notable areas of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, it has been employed in the preparation of certain antifungal and antibacterial compounds. The amine group in CAS No. 142-81-4 can undergo various chemical modifications, allowing researchers to tailor the properties of the final product for specific biological activities.

A particularly intriguing application of hexylamine hydrochloride is in the field of drug delivery systems. Researchers have explored its potential as a component in polymers and nanoparticles designed to enhance drug solubility and target specificity. The hydrochloride form's solubility characteristics make it an ideal candidate for creating stable and effective drug formulations that can improve therapeutic outcomes.

The pharmaceutical industry has also harnessed the capabilities of CAS No. 142-81-4 in the development of receptor ligands. By designing molecules that incorporate hexylamine derivatives, scientists have been able to create selective binders for various biological targets. These ligands are crucial for understanding pathophysiological mechanisms and for developing drugs that can modulate these processes effectively.

In addition to pharmaceutical applications, hexylamine hydrochloride has found utility in agrochemical research. Its structural features make it a valuable building block for synthesizing compounds that exhibit herbicidal or pesticidal properties. The ability to modify its chemical structure allows for the creation of derivatives with enhanced efficacy and reduced environmental impact.

Recent advancements in synthetic methodologies have further expanded the applications of CAS No. 142-81-4. Techniques such as flow chemistry and catalytic processes have enabled more efficient and sustainable production methods for this compound. These innovations not only improve yield but also reduce waste, aligning with global efforts towards green chemistry principles.

The role of hexylamine hydrochloride in material science is another emerging area of interest. Its incorporation into polymer matrices has led to the development of novel materials with improved mechanical and thermal properties. These materials find applications in industries ranging from automotive to electronics, where performance and durability are critical.

The toxicological profile of CAS No. 142-81-4 is an important consideration in its application across various fields. Extensive studies have been conducted to evaluate its safety margins and potential side effects when used in different formulations. These studies provide essential data for regulatory agencies to ensure that products containing this compound meet stringent safety standards.

In conclusion, Hexylamine Hydrochloride (CAS No. 142-81-4) remains a cornerstone compound in modern chemical research due to its diverse applications and adaptability in synthetic chemistry. Its role in pharmaceuticals, agrochemicals, material science, and other industries underscores its importance as a versatile intermediate. As research continues to uncover new possibilities, the significance of this compound is expected to grow even further.